Cas no 869068-66-6 (4-amino-3-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one)

• Product Name: 4-amino-3-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one
• CAS No: 869068-66-6
• MF: C₁₁H₁₂N₄OS
• MW: 248.304180145264
• CID: 6134452
• PubChem ID: 7196843
• Update Time: 2025-08-05

4-amino-3-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one
• 4-amino-3-[(4-methylphenyl)methylsulfanyl]-1,2,4-triazin-5-one
• 4-amino-3-((4-methylbenzyl)thio)-1,2,4-triazin-5(4H)-one
• AKOS024614448
• SR-01000016998
• 4-amino-3-{[(4-methylphenyl)methyl]sulfanyl}-4,5-dihydro-1,2,4-triazin-5-one
• SR-01000016998-1
• 869068-66-6
• F1847-0209

• Inchi： 1S/C11H12N4OS/c1-8-2-4-9(5-3-8)7-17-11-14-13-6-10(16)15(11)12/h2-6H,7,12H2,1H3
• InChI Key： YAOVRQWOZZIAEI-UHFFFAOYSA-N
• SMILES： N1=CC(=O)N(N)C(SCC2=CC=C(C)C=C2)=N1

Computed Properties

• Exact Mass: 248.07318219g/mol
• Monoisotopic Mass: 248.07318219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 96.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 4-amino-3-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one

Introduction to 4-amino-3-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one (CAS No. 869068-66-6)

4-amino-3-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic sulfonamide derivative belongs to the triazine family, a class of molecules known for their broad spectrum of biological activities. The compound’s unique structural features, including the presence of an amino group, a methylsulfanyl substituent on a phenyl ring, and a dihydrotriazine core, make it a promising candidate for further investigation in drug discovery and development.

The CAS number 869068-66-6 provides a unique identifier for this chemical entity, facilitating its recognition in scientific literature and databases. As of recent advancements in synthetic chemistry and computational modeling, researchers have been exploring novel derivatives of triazines to enhance their pharmacological properties. The (4-methylphenyl)methylsulfanyl moiety in particular has been studied for its potential to modulate enzyme activity and interact with biological targets.

Recent studies have highlighted the importance of sulfonamide derivatives in medicinal chemistry due to their ability to act as scaffolds for designing bioactive molecules. The 4-amino group and the methylsulfanyl substituent contribute to the compound’s reactivity and binding affinity, making it a valuable tool for investigating mechanisms of action in vitro and in vivo. Researchers have utilized high-throughput screening techniques to identify compounds with similar structural motifs that exhibit promising pharmacological effects.

In the context of drug development, 4-amino-3-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one has been explored for its potential applications in treating various diseases. For instance, its structural analogs have shown efficacy in inhibiting certain enzymes implicated in inflammatory pathways. The dihydrotriazine core is particularly noteworthy as it can be modified to enhance solubility and metabolic stability, critical factors for drug candidates.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advances in catalytic methods have enabled more efficient production processes, reducing the environmental impact while maintaining the integrity of the final product. Computational chemistry plays a pivotal role in predicting reaction outcomes and optimizing synthetic routes before experimental validation.

Biological activity assays have revealed that derivatives of this compound exhibit interesting properties that make them attractive for further development. For example, modifications at the methylsulfanyl group have been shown to influence binding interactions with specific protein targets. This underscores the importance of structural diversity when designing molecules for therapeutic use.

The field of medicinal biology continues to evolve with new methodologies for assessing drug-like properties such as bioavailability and selectivity. 4-amino-3-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one serves as a reference compound for evaluating novel synthetic strategies aimed at improving pharmacokinetic profiles. Its molecular framework provides insights into how functional groups can be strategically positioned to maximize biological activity while minimizing side effects.

As research progresses, collaborations between chemists and biologists are essential for translating laboratory findings into clinical applications. The study of compounds like 4-amino-3-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one contributes to our understanding of disease mechanisms and opens new avenues for therapeutic intervention. The integration of cutting-edge technologies such as CRISPR gene editing and artificial intelligence-driven drug design is expected to accelerate the discovery process.

The future prospects for this compound are promising as it continues to be investigated in preclinical studies. Its unique combination of structural features positions it as a versatile building block for generating libraries of bioactive molecules. By leveraging modern synthetic techniques and interdisciplinary approaches, scientists aim to develop next-generation therapeutics that address unmet medical needs.

In conclusion, 4-amino-3-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one (CAS No. 869068-66-6) represents an exciting frontier in pharmaceutical research. Its potential applications span multiple therapeutic areas due to its well-tuned physicochemical properties and biological relevance. As the scientific community continues to explore its full spectrum of activities, this compound will undoubtedly play a significant role in shaping future drug development strategies.